N-(3-chloro-2-methylphenyl)-2-[(3,4-dimethylphenoxy)acetyl]hydrazinecarboxamide

• IUPAC Name: 1-(3-chloro-2-methylphenyl)-3-[[2-(3,4-dimethylphenoxy)acetyl]amino]urea
• InChI: InChI=1S/C18H20ClN3O3/c1-11-7-8-14(9-12(11)2)25-10-17(23)21-22-18(24)20-16-6-4-5-15(19)13(16)3/h4-9H,10H2,1-3H3,(H,21,23)(H2,20,22,24)
• InChI Key: QLCZRVSHFKEJAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NNC(=O)NC2=C(C(=CC=C2)Cl)C)C
• Molecular Formula: C18H20ClN3O3
• Molecular Weight: 361.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-[(3,4-dimethylphenoxy)acetyl]hydrazinecarboxamide, commonly known as C16, is a chemical compound that has been extensively studied for its potential therapeutic applications. C16 is a hydrazinecarboxamide derivative that exhibits anticancer, anti-inflammatory, and antifungal properties.

Mechanism of Action

The exact mechanism of action of C16 is not fully understood. However, studies have suggested that C16 may exert its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. C16 may also exert its anti-inflammatory activity by inhibiting the activation of NF-κB and MAPK signaling pathways. Additionally, C16 may exert its antifungal activity by disrupting fungal cell membranes.
Biochemical and physiological effects:
C16 has been shown to exhibit both biochemical and physiological effects. Biochemically, C16 has been shown to inhibit the activity of various enzymes, including topoisomerase II, COX-2, and 5-LOX. Physiologically, C16 has been shown to inhibit tumor growth, reduce inflammation, and improve survival rates in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using C16 in lab experiments is its broad range of potential therapeutic applications. Additionally, C16 has been shown to exhibit low toxicity and high selectivity towards cancer cells. However, one limitation of using C16 in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability.

Future Directions

There are several future directions for the study of C16. One direction is to further investigate its mechanism of action and identify potential molecular targets. Another direction is to optimize its synthesis method to improve its yield and purity. Additionally, future studies could focus on the development of novel drug delivery systems to improve its bioavailability and efficacy. Finally, more preclinical and clinical studies are needed to determine its safety and efficacy in humans.

Scientific Research Applications

C16 has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. C16 has also been shown to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines. Additionally, C16 has been shown to exhibit antifungal activity against various fungal strains.